Cas no 14133-12-1 (9H-Purine-9-methanol,6-(octylthio)-)

• Product Name: 9H-Purine-9-methanol,6-(octylthio)-
• CAS No: 14133-12-1
• MF: C₁₄H₂₂N₄OS
• MW: 294.415681362152
• CID: 232935
• PubChem ID: 264715
• Update Time: 2025-04-19

9H-Purine-9-methanol,6-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-methanol,6-(octylthio)-
• (6-octylsulfanylpurin-9-yl)methanol
• 14133-12-1
• NCIOpen2_007101
• (6-(Octylthio)-9H-purin-9-yl)methanol
• [6-(octylsulfanyl)-9h-purin-9-yl]methanol
• NSC99930
• DTXSID60295157
• NSC-99930

• Inchi： 1S/C14H22N4OS/c1-2-3-4-5-6-7-8-20-14-12-13(15-9-16-14)18(11-19)10-17-12/h9-10,19H,2-8,11H2,1H3
• InChI Key： MWYHIWJIMBWASP-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N(CO)C=N2)CCCCCCCC

Computed Properties

• Exact Mass: 294.15166
• Monoisotopic Mass: 294.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 63.83